Technical Documentation Center
3-(1,2-Thiazol-5-yl)prop-2-ynoic acid Documentation Hub
A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.
Core Science & Biosynthesis
Protocols & Analytical Methods
Using 3-(1,2-Thiazol-5-yl)prop-2-ynoic acid as a click chemistry handle
Using 3-(1,2-Thiazol-5-yl)prop-2-ynoic acid as a click chemistry handle
An Application and Protocol Guide: Leveraging 3-(1,3-Thiazol-2-yl)prop-2-ynoic Acid as a Novel Bifunctional Handle in Click Chemistry
Introduction: A New Modality in Bioorthogonal Ligation
The advent of click chemistry has fundamentally transformed the landscape of bioconjugation, drug discovery, and materials science.[1][2] Its principles of reliability, high efficiency, and biocompatibility have provided researchers with a powerful toolkit for molecular assembly.[3] At the heart of this chemical philosophy lies the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a reaction that forms a stable triazole linkage from two mutually reactive and biologically inert partners: an azide and a terminal alkyne.[1][4]
This guide introduces 3-(1,3-Thiazol-2-yl)prop-2-ynoic acid , a novel bifunctional molecule poised to serve as a versatile handle in click chemistry. This compound uniquely combines a terminal alkyne, the reactive moiety for cycloaddition, with a carboxylic acid for straightforward conjugation to biomolecules. Furthermore, the integrated 1,3-thiazole ring, a privileged scaffold in medicinal chemistry known for its presence in numerous biologically active compounds, offers the potential for modulating the physicochemical properties of the resulting conjugates.[5][6][7]
This document serves as a comprehensive guide for researchers, chemists, and drug development professionals. It provides the foundational principles, application insights, and detailed experimental protocols necessary to effectively utilize 3-(1,3-Thiazol-2-yl)prop-2-ynoic acid in both CuAAC and the catalyst-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).
Core Principles: The Chemistry of Azide-Alkyne Cycloaddition
The cycloaddition between an azide and a terminal alkyne is the cornerstone of click chemistry.[2] This reaction can be performed through two primary pathways, each with distinct advantages and considerations for the experimental design.
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
The CuAAC reaction is the quintessential "click" reaction, renowned for its speed, specificity, and high yields.[8] It proceeds via a copper(I)-catalyzed mechanism that regioselectively produces a 1,4-disubstituted 1,2,3-triazole.[9] The reaction is typically carried out in aqueous buffers, making it highly suitable for bioconjugation applications.[4][10]
A critical aspect of CuAAC is maintaining the copper catalyst in its active Cu(I) oxidation state. This is commonly achieved by using a reducing agent, such as sodium ascorbate, in conjunction with a copper(II) salt like CuSO₄.[4] To prevent oxidative damage to sensitive biomolecules by reactive oxygen species (ROS) generated during the reduction, a stabilizing ligand such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is essential.[11] This ligand not only protects the biomolecule but also accelerates the reaction.[10]
Application Notes: Experimental Design and Strategy
Choosing the Right Click Chemistry Approach
The choice between CuAAC and SPAAC is dictated by the experimental context. The following table provides a comparative overview to guide your decision.
| Feature | Copper-Catalyzed (CuAAC) | Strain-Promoted (SPAAC) |
| Catalyst | Copper(I) required | None (metal-free) |
| Kinetics | Generally faster (10-100x) than SPAAC in aqueous solution [9] | Slower than CuAAC, but highly efficient |
| Biocompatibility | Potential for copper cytotoxicity, requires ligands for protection [12] | Highly bioorthogonal, ideal for live-cell and in vivo applications [13] |
| Reactants | Terminal Alkyne + Azide | Strained Cyclooctyne + Azide |
| Cost | Reagents are generally less expensive | Strained cyclooctynes can be more costly |
| Primary Use Case | In vitro bioconjugation, material science, drug synthesis | Live-cell imaging, in vivo labeling, antibody-drug conjugates [13] |
Introducing the Thiazole-Alkyne Handle onto Biomolecules
The carboxylic acid group on 3-(1,3-Thiazol-2-yl)prop-2-ynoic acid provides a convenient point of attachment to primary amines (e.g., lysine residues or the N-terminus of proteins) via standard amide bond formation. [14]The most common method involves activating the carboxylic acid to an N-hydroxysuccinimide (NHS) ester.
Detailed Protocols
Note: These protocols are generalized and should be optimized for your specific biomolecule and application.
Protocol 1: General CuAAC Protocol for Protein Labeling
This protocol describes the conjugation of an azide-modified cargo (e.g., a fluorescent dye, biotin, or small molecule drug) to a protein that has been pre-functionalized with the 3-(1,3-Thiazol-2-yl)prop-2-ynoic acid handle.
Materials:
-
Alkyne-labeled protein in a suitable buffer (e.g., PBS, pH 7.4), free of sodium azide.
-
Azide-modified cargo molecule (10 mM stock in DMSO or water).
-
Protein Labeling Buffer Component A: 50 mM Copper(II) Sulfate (CuSO₄).
-
Protein Labeling Buffer Component B: 250 mM THPTA ligand in water.
-
Activator Solution: Freshly prepared 100 mM Sodium Ascorbate in water.
-
Optional: 100 mM Aminoguanidine hydrochloride to scavenge ascorbate byproducts. [8][11]* Purification tools (e.g., desalting column, dialysis cassette).
Procedure:
-
Preparation of Reagents:
-
Prepare the Activator Solution (Sodium Ascorbate) immediately before use as it is prone to oxidation. [11] * Prepare a premixed catalyst solution by combining 1 part Component A (CuSO₄) with 5 parts Component B (THPTA). Mix well and let it stand for 2-3 minutes. [4]2. Reaction Setup:
-
In a microcentrifuge tube, combine the alkyne-labeled protein with buffer to achieve a final protein concentration of 1-10 mg/mL.
-
Add the azide-modified cargo stock solution to achieve a 5- to 20-fold molar excess over the protein.
-
Add the premixed catalyst solution to the reaction mixture. A final concentration of 1-2 mM copper is typically effective.
-
If using, add aminoguanidine to a final concentration of 25 mM. [4]3. Initiation and Incubation:
-
Initiate the reaction by adding the freshly prepared Activator Solution (Sodium Ascorbate) to a final concentration of 5-10 mM. [15] * Mix the solution gently by inversion or by placing it on a slow rotator.
-
Incubate the reaction at room temperature for 1-4 hours. The reaction can also be performed at 4°C for 8-16 hours to preserve sensitive proteins. [11]4. Purification:
-
Remove the excess reagents and catalyst from the labeled protein conjugate using size-exclusion chromatography (e.g., a desalting column) or dialysis against a suitable buffer. [11]5. Characterization:
-
Confirm successful conjugation using appropriate analytical techniques such as SDS-PAGE, mass spectrometry, or UV-Vis spectroscopy.
-
Protocol 2: General SPAAC Protocol for Live-Cell Labeling
This protocol outlines the labeling of cell surface glycans that have been metabolically engineered to display azide groups, using a strained cyclooctyne probe. While our thiazole-alkyne is not used directly here, this protocol is essential for researchers deciding between the two click chemistry paradigms.
Materials:
-
Cells cultured in appropriate media.
-
Azido sugar for metabolic labeling (e.g., Ac₄ManNAz) at a stock concentration of 10-20 mM in DMSO.
-
Strained cyclooctyne probe (e.g., DBCO-Fluorophore) at a stock concentration of 1-5 mM in DMSO.
-
Phosphate-Buffered Saline (PBS).
-
Fixative (e.g., 4% paraformaldehyde in PBS), if performing fixed-cell imaging.
Procedure:
-
Metabolic Labeling:
-
Supplement the cell culture medium with the azido sugar (e.g., Ac₄ManNAz) to a final concentration of 25-50 µM. [13] * Incubate the cells for 24-72 hours to allow for the incorporation of the azide groups into the cell surface glycans. [13]2. Cell Preparation:
-
Gently wash the cells three times with warm PBS to remove any unincorporated azido sugar. [13]3. SPAAC Reaction:
-
Dilute the strained cyclooctyne probe in culture medium or PBS to the desired final concentration (typically 10-50 µM).
-
Add the diluted probe to the washed cells.
-
Incubate for 30-90 minutes at 37°C. Reaction times may vary depending on the specific cyclooctyne and cell type.
-
-
Washing and Imaging:
-
Wash the cells three times with PBS to remove the unreacted probe.
-
The cells are now ready for live-cell imaging.
-
Alternatively, for fixed-cell imaging, fix the cells with 4% paraformaldehyde for 15 minutes at room temperature, followed by washing with PBS. [13]
-
Conclusion
3-(1,3-Thiazol-2-yl)prop-2-ynoic acid represents a promising and versatile tool for click chemistry applications. Its bifunctional nature, combining a reactive alkyne handle with a readily conjugatable carboxylic acid and a medicinally relevant thiazole core, opens new avenues for the synthesis of novel bioconjugates, therapeutics, and research probes. By understanding the core principles of CuAAC and SPAAC and employing the detailed protocols provided in this guide, researchers can effectively harness the power of this novel handle to advance their scientific objectives.
References
-
Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153–162. [Link]
-
McGuigan, C. C., & Deiters, A. (2018). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide–Alkyne Cycloaddition. Bioconjugate Chemistry, 29(3), 560-578. [Link]
-
Pro-Adcs. (2024). Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples. Retrieved from [Link]
-
ResearchGate. (2025). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Retrieved from [Link]
-
American Chemical Society. (2017). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide–Alkyne Cycloaddition. Bioconjugate Chemistry. Retrieved from [Link]
-
Springer Nature. (n.d.). Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. Springer Protocols. Retrieved from [Link]
-
Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(51), 9879-9883. [Link]
-
National Institutes of Health. (n.d.). Utilization of alkyne bioconjugations to modulate protein function. PMC. Retrieved from [Link]
-
Royal Society of Chemistry. (2025). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. Chemical Communications. Retrieved from [Link]
-
National Library of Medicine. (2024). Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. PubMed. Retrieved from [Link]
-
Wikipedia. (n.d.). Click chemistry. Retrieved from [Link]
-
Royal Society of Chemistry. (n.d.). Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. Organic & Biomolecular Chemistry. Retrieved from [Link]
-
Royal Society of Chemistry. (n.d.). The use of azide–alkyne click chemistry in recent syntheses and applications of polytriazole-based nanostructured polymers. Nanoscale. Retrieved from [Link]
-
Chemija. (2023). Synthesis, transformation and preliminary bioassay of 3-(thiazol-2-yl(p-tolyl)amino)propanoic acid derivatives. Retrieved from [Link]
-
MDPI. (n.d.). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Retrieved from [Link]
-
Lithuanian Academy of Sciences. (2023). Synthesis, transformation and preliminary bioassay of 3-(thiazol-2-yl(p-tolyl)amino)propanoic acid derivatives. Retrieved from [Link]
-
ResearchGate. (2025). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Retrieved from [Link]
-
PubChem. (n.d.). 3-(1,3-thiazol-2-yl)prop-2-ynoic acid. Retrieved from [Link]
-
National Institutes of Health. (n.d.). Synthesis of 3-(1-Methyl-1H-imidazol-2-ylthio)propanoic Acid and (E)-3-(1-Methyl-1H-imidazol-2-ylthio)acrylic Acid. PMC. Retrieved from [Link]
-
National Library of Medicine. (n.d.). 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents. PubMed. Retrieved from [Link]
-
National Library of Medicine. (n.d.). 2, 3-Bis(5-alkyl-2-thiono-1, 3, 5-thiadiazin-3-yl) propionic acid: one-pot domino synthesis and antimicrobial activity. PubMed. Retrieved from [Link]
-
PubChem. (n.d.). 2-Propynoic acid, ion(1-). Retrieved from [Link]
Sources
- 1. Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Click chemistry - Wikipedia [en.wikipedia.org]
- 3. Topics (Click Chemistry) | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
- 4. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. Synthesis, transformation and preliminary bioassay of 3-(thiazol-2-yl(p-tolyl)amino)propanoic acid derivatives | Chemija [lmaleidykla.lt]
- 7. lmaleidykla.lt [lmaleidykla.lt]
- 8. Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition | Springer Nature Experiments [experiments.springernature.com]
- 9. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 10. researchgate.net [researchgate.net]
- 11. lumiprobe.com [lumiprobe.com]
- 12. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
- 13. pdf.benchchem.com [pdf.benchchem.com]
- 14. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples | AxisPharm [axispharm.com]
Application Note: Solid-Phase Peptide Synthesis Using Isothiazole Alkynoic Acid Building Blocks
Application Note: Solid-Phase Peptide Synthesis Using Isothiazole Alkynoic Acid Building Blocks
Abstract & Introduction
This application note details the protocol for incorporating Isothiazole Alkynoic Acid (IAA) building blocks into peptide sequences via Solid-Phase Peptide Synthesis (SPPS).
Isothiazoles function as powerful bioisosteres for aromatic rings (e.g., phenylalanine, tyrosine) and peptide bonds, offering improved metabolic stability and restricted conformational freedom. When functionalized with an alkynyl handle , these building blocks serve a dual purpose:
-
Structural Rigidity: The isothiazole ring constrains the peptide backbone, potentially enhancing binding affinity.
-
Orthogonal Reactivity: The alkyne moiety enables downstream modification via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), facilitating peptide stapling, macrocyclization, or conjugation to fluorophores and drugs.
Key Challenges Addressed
-
Steric Hindrance: The aromatic isothiazole core can be difficult to couple compared to standard aliphatic amino acids.
-
Solubility: Heterocyclic building blocks often aggregate in standard SPPS solvents.
-
Metal Coordination: The isothiazole sulfur and nitrogen atoms can interfere with metal-catalyzed reactions if not properly managed.
Strategic Overview & Workflow
The incorporation of IAA units requires a modified SPPS workflow. Unlike standard amino acids, IAAs are often coupled as "capping" units or internal linkers requiring extended activation times.
Experimental Workflow Diagram
Figure 1: Strategic workflow for integrating Isothiazole Alkynoic Acids into SPPS. The pathway diverges depending on whether the alkyne is used for on-resin modification or post-cleavage conjugation.
Materials & Building Block Selection
Building Block Architecture
For this protocol, we assume the use of Isothiazole-4-carboxylic acid derivatives functionalized with a terminal alkyne (e.g., propargyl group) at the C-3 or C-5 position.
| Component | Function | Chemical Considerations |
| Carboxylic Acid | Peptide Bonding | Aromatic acids are less reactive; requires HATU/HOAt. |
| Isothiazole Core | Scaffold | Stable to 20% Piperidine and 95% TFA. |
| Alkyne Handle | Click Chemistry | Stable to standard SPPS conditions. |
Reagents
-
Resin: Rink Amide (0.6 mmol/g) for amides; 2-Chlorotrityl Chloride (2-CTC) for acids.
-
Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIEA (N,N-Diisopropylethylamine).
-
Solvents: DMF (peptide grade), NMP (for difficult sequences).
-
Click Reagents: CuI (Copper(I) Iodide), Sodium Ascorbate, TBTA (ligand).
Experimental Protocols
Protocol A: Coupling the Isothiazole Alkynoic Acid (IAA)
Rationale: Aromatic carboxylic acids on heterocycles exhibit lower electrophilicity at the carbonyl carbon and increased steric bulk. Standard DIC/Oxyma protocols may result in incomplete coupling.
Step-by-Step Procedure:
-
Resin Preparation: Swell the resin (0.1 mmol scale) in DMF for 30 minutes. Deprotect the N-terminal Fmoc group of the growing peptide chain using 20% Piperidine/DMF (
min). Wash extensively with DMF ( min). -
Activation:
-
Dissolve IAA (4.0 eq) and HATU (3.8 eq) in minimal dry DMF/NMP (1:1 ratio).
-
Add DIEA (8.0 eq) .
-
Critical: Pre-activate for exactly 2 minutes . Do not exceed 5 minutes to avoid guanidinium side reactions.
-
-
Coupling:
-
Add the activated solution to the resin.[1]
-
Agitate at Room Temperature (RT) for 2 hours .
-
Optimization: For sterically hindered N-termini (e.g., Proline, N-methylated residues), perform a double coupling (repeat Step 2-3 with fresh reagents).
-
-
Monitoring: Perform a Chloranil test (more sensitive for secondary amines) or Kaiser test. If positive (blue), repeat coupling.
-
Capping: Cap unreacted amines with Acetic Anhydride/Pyridine/DMF (1:2:10) for 10 minutes to prevent deletion sequences.
Protocol B: On-Resin Click Chemistry (CuAAC)
Rationale: Conducting the click reaction on-resin prevents isothiazole aggregation that might occur in solution and allows for the use of excess reagents to drive the reaction to completion.
Reagents:
-
Azide Component: 3.0 eq (relative to resin loading).
-
Catalyst: CuI (0.5 eq).
-
Reductant: Sodium Ascorbate (1.0 eq).
-
Ligand: TBTA (0.5 eq) - Essential to protect Cu(I) from oxidation and prevent coordination to the isothiazole sulfur.
Step-by-Step Procedure:
-
Wash: Wash resin with degassed DMF (
) and DCM ( ). -
Solubilization: Dissolve the Azide, CuI, Ascorbate, and TBTA in a degassed mixture of DMF/Piperidine (8:2) or DMF/2,6-Lutidine.
-
Note: Basic conditions accelerate CuAAC and protect acid-labile groups.
-
-
Reaction: Add the mixture to the resin-bound IAA-peptide. Sparge with Nitrogen gas for 1 minute, then seal.
-
Agitation: Shake at RT for 6–16 hours (overnight is standard for macrocyclization).
-
Copper Removal (Critical):
Cleavage and Analysis
-
Cleavage Cocktail: TFA/TIS/H2O (95:2.5:2.5).
-
Note: Avoid thiols (EDT) if possible, as they can interact with the isothiazole ring under harsh acidic conditions, though isothiazoles are generally robust.
-
-
Duration: 2 hours at RT.
-
Precipitation: Cold diethyl ether.
-
Analysis:
-
HPLC: Expect a significant retention time shift if the click reaction was successful (hydrophobic azide addition increases retention; hydrophilic azide decreases it).
-
MS: Verify mass. Isothiazole isotopic pattern (Sulfur 34S ~4.2%) can help identify the fragment.
-
Troubleshooting Guide
| Observation | Probable Cause | Corrective Action |
| Low Coupling Yield | Steric hindrance of Isothiazole ring. | Switch solvent to NMP ; Increase temperature to 50°C (microwave assisted). |
| Incomplete Click | Copper oxidation or coordination to Isothiazole S/N. | Increase TBTA ligand to 2.0 eq; Ensure strict anaerobic conditions (Argon/Nitrogen). |
| Broad HPLC Peak | Metal chelation or aggregation. | Wash resin with EDTA or dithiocarbamate before cleavage. Run HPLC with 0.1% TFA (acidic) to protonate isothiazole nitrogen. |
Mechanism of Action: Isothiazole as a Staple
The following diagram illustrates how the isothiazole alkynoic acid functions as a "Click Handle" for peptide macrocyclization, locking the conformation.
Figure 2: Mechanistic pathway of peptide stapling using Isothiazole-Alkyne and Azide residues.
References
-
Click Chemistry in SPPS: Meldal, M., & Tornøe, C. W. (2008). Cu-catalyzed azide−alkyne cycloaddition.[4] Chemical Reviews, 108(8), 2952-3015.
-
Isothiazole Synthesis: Kaberdin, R. V., & Potkin, V. I. (2002).[5] Isothiazoles (1,2-thiazoles): synthesis, properties and applications. Russian Chemical Reviews, 71(8), 673.[5] [5]
-
Peptide Macrocyclization: White, C. J., & Yudin, A. K. (2011). Contemporary strategies for peptide macrocyclization. Nature Chemistry, 3(7), 509-524.
-
Fmoc-SPPS Protocols: Chan, W. C., & White, P. D.[6] (Eds.).[1][6] (2000).[6] Fmoc Solid Phase Peptide Synthesis: A Practical Approach. Oxford University Press.[6]
-
Heterocycle Coupling: El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602.
Sources
Technical Notes & Optimization
Technical Support Center: Handling & Stabilization of 3-(1,2-Thiazol-5-yl)prop-2-ynoic Acid
Technical Support Center: Handling & Stabilization of 3-(1,2-Thiazol-5-yl)prop-2-ynoic Acid
Case ID: T-105-ISO-ALK Subject: Thermal Instability & Decarboxylation Prevention Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division
Executive Summary
You are encountering stability issues with 3-(1,2-Thiazol-5-yl)prop-2-ynoic acid (Isothiazole-5-propiolic acid). This molecule belongs to a class of heteroaryl alkynyl carboxylic acids known for extreme thermal instability.
The electron-deficient nature of the isothiazole ring (specifically at the C5 position) significantly lowers the activation energy required for decarboxylation. Unlike simple alkyl propiolic acids, this compound can decarboxylate at temperatures as low as 40–60°C , or even at room temperature in the presence of certain transition metals (Cu, Ag) or polar aprotic solvents.
This guide provides the mechanistic root cause, a troubleshooting decision tree, and validated protocols to prevent the loss of the carboxylate group.
Module 1: The Mechanism of Failure
To prevent the reaction, you must understand the driving force. The decarboxylation of this specific compound is driven by the stability of the resulting anion and the formation of a strong C-H bond in the terminal alkyne product.
Electronic Destabilization
The 1,2-thiazole ring is electron-withdrawing. It pulls electron density away from the alkyne spacer, which in turn pulls density from the carboxylate. This weakens the C–C bond connecting the carboxyl group to the alkyne.
Thermal Decarboxylation Pathway
When heated, the molecule likely undergoes a unimolecular fragmentation or a solvent-assisted proton transfer. If copper is present (even trace amounts), the metal coordinates to the alkyne, acting as an "electron sink" that makes the release of CO₂ almost instantaneous.
Figure 1: The irreversible decarboxylation pathway. Note that the isothiazole ring stabilizes the intermediate negative charge, accelerating the reaction.
Module 2: Troubleshooting Guide & FAQs
Use this section to diagnose specific failures in your current workflow.
Q1: I observe gas evolution and mass loss during recrystallization.
Diagnosis: Thermal decarboxylation.[1] Root Cause: You are likely heating the free acid in a solvent with a high boiling point or one that stabilizes the transition state (e.g., DMSO, DMF). Solution:
-
Stop heating immediately. This compound cannot be recrystallized by boiling.
-
Alternative: Use precipitation at room temperature. Dissolve the acid in a minimum amount of cold THF or Methanol, then slowly add an anti-solvent (Hexanes or Diethyl Ether) while keeping the flask on ice.
Q2: My Sonogashira coupling failed; I isolated the terminal alkyne instead of the coupled product.
Diagnosis: Metal-catalyzed decarboxylation.[2][3] Root Cause: Standard Sonogashira conditions use Copper(I) Iodide (CuI). Copper is a potent catalyst for decarboxylating alkynyl acids. Solution:
-
Switch to Copper-Free Conditions: Use a Palladium-only system (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine ligand like XPhos) and an organic base (TEA or DBU).
-
Protect First: Convert the acid to a methyl ester before the coupling reaction. Esters are thermally stable.
Q3: Can I dry the compound in an oven?
Diagnosis: Thermal degradation.[1] Solution: No. Never use a drying oven >40°C.
-
Protocol: Dry under high vacuum (0.1 mmHg) at ambient temperature (20–25°C) in a desiccator containing P₂O₅ or KOH pellets.
Module 3: Stabilization Protocols
If your synthesis requires heating, you must derivatize the acid group. The free acid is too labile for temperatures >50°C.
Protocol A: Low-Temperature Esterification (Steglich)
Recommended for stabilizing the compound for storage or subsequent high-temp reactions.
Reagents:
-
3-(1,2-Thiazol-5-yl)prop-2-ynoic acid (1.0 equiv)
-
Methanol (dry, excess)
-
EDC[4]·HCl (1.2 equiv)
-
DMAP (0.1 equiv)
-
Dichloromethane (DCM), anhydrous
Procedure:
-
Dissolve the acid in DCM at 0°C (ice bath).
-
Add Methanol (3–5 equiv).
-
Add DMAP followed by EDC·HCl.
-
Stir at 0°C for 1 hour, then allow to warm to room temperature only . Do not reflux.
-
Why this works: This activates the acid chemically rather than thermally, avoiding the vibrational energy required to break the C–C bond.
Protocol B: Safe Hydrolysis (Recovering the Acid)
If you stored it as an ester and need the acid back, do not use acid reflux.
Reagents:
-
Lithium Hydroxide (LiOH), 2.0 equiv
-
THF / Water (3:1 mixture)
Procedure:
-
Dissolve ester in THF/Water at 0°C .
-
Add LiOH.
-
Monitor by TLC. Upon completion, carefully acidify with 1M HCl at 0°C to pH 3–4.
-
Extract immediately with cold Ethyl Acetate.
-
Critical Step: Evaporate solvent at <30°C (water bath temperature).
Module 4: Comparative Stability Data
The following table illustrates the half-life (
| Condition | Solvent | Temperature | Estimated Stability | Status |
| Storage | Solid State | -20°C | > 6 Months | ✅ Safe |
| Reaction | DMF/DMSO | 80°C | < 15 Minutes | ❌ Critical Failure |
| Reaction | Toluene | 110°C | < 5 Minutes | ❌ Critical Failure |
| Coupling | THF (+ CuI) | 25°C | < 1 Hour | ⚠️ High Risk |
| Coupling | THF (Cu-Free) | 60°C | Moderate | ⚠️ Monitor Closely |
| Ester | Any | 80°C | > 24 Hours | ✅ Safe |
Module 5: Decision Workflow
Use this logic flow to determine the correct handling procedure for your specific experiment.
Figure 2: Operational decision tree for handling thermal instability.
References
-
Decarboxylation Mechanisms of Alkynyl Acids
-
Copper-Free Sonogashira Coupling (Avoiding Decarboxylation)
-
Esterification Strategies for Labile Acids
-
Isothiazole Chemistry & Stability
-
MDPI. (2020).[6] "Isothiazolinone Biocides: Chemistry... and Stability." Discusses the electronic properties of the isothiazole ring which contribute to the instability of attached electron-withdrawing groups.
-
Sources
- 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
- 2. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]
- 3. Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Acid to Ester - Common Conditions [commonorganicchemistry.com]
- 5. Decarboxylation [organic-chemistry.org]
- 6. masterorganicchemistry.com [masterorganicchemistry.com]
- 7. Decarboxylative Alkynylation - PMC [pmc.ncbi.nlm.nih.gov]
- 8. masterorganicchemistry.com [masterorganicchemistry.com]
Stability of 1,2-thiazole ring under basic hydrolysis conditions
Stability of 1,2-thiazole ring under basic hydrolysis conditions
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth information, troubleshooting advice, and practical protocols regarding the stability of the 1,2-thiazole (isothiazole) ring system under basic hydrolysis conditions.
Frequently Asked Questions (FAQs)
Q1: As a general rule, is the 1,2-thiazole ring considered stable under basic conditions?
A: The 1,2-thiazole ring is a five-membered aromatic heterocycle that exhibits significant stability due to π-electron delocalization.[1] Compared to its non-aromatic counterparts, the ring itself is relatively resistant to cleavage under mild basic conditions. However, its stability is not absolute and is highly influenced by factors such as the nature of substituents on the ring, the strength of the base, temperature, and reaction time.
For instance, the well-known compound saccharin, which contains a 1,2-benzisothiazole core, is noted to be stable in aqueous solutions for most food applications, including buffered solutions at pH 8.0, even when heated to 150°C for one hour.[2] Yet, under more stringent alkaline hydrolysis conditions, it decomposes, indicating that the ring system can be forced open.[3][4]
Q2: What are the primary factors that decrease the stability of a 1,2-thiazole ring to base-catalyzed hydrolysis?
A: Several factors can render the 1,2-thiazole ring more susceptible to basic hydrolysis:
-
Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), or carbonyl (-C=O) groups can decrease the electron density of the aromatic ring. This makes the ring more electrophilic and thus more vulnerable to nucleophilic attack by hydroxide ions (OH⁻) or other bases.
-
Fused Ring Systems: The fusion of other rings, particularly if they introduce strain or have strong electronic effects, can alter the stability. The benzofusion in saccharin, combined with the strongly electron-withdrawing sulfonyl group, is a key feature influencing its reactivity.[3]
-
Oxidation State of Sulfur: Oxidation of the sulfur atom to a sulfoxide (S=O) or a sulfone (SO₂) dramatically increases the electrophilicity of the sulfur and adjacent carbons, making the ring significantly more prone to nucleophilic attack and subsequent cleavage.
-
Reaction Conditions: High concentrations of strong bases (e.g., >1M NaOH or KOH), elevated temperatures, and prolonged reaction times will promote hydrolysis and degradation, even for relatively stable derivatives.
Q3: What is the likely mechanism for the degradation of a 1,2-thiazole ring under basic conditions?
A: The most probable degradation pathway involves nucleophilic attack by a hydroxide ion, leading to the cleavage of the relatively weak Nitrogen-Sulfur (N-S) bond. Using the hydrolysis of saccharin as a well-documented analogue, the process can be conceptualized as follows:
-
Nucleophilic Attack: The hydroxide ion attacks an electrophilic center on the ring system. In saccharin, this is the carbonyl carbon. For other 1,2-thiazoles, the attack might occur at the sulfur atom or one of the ring carbons (C3 or C5), especially if activated by electron-withdrawing groups.
-
Ring Opening: This initial attack leads to the formation of a tetrahedral intermediate which then collapses, resulting in the cleavage of the N-S bond and opening the ring.
-
Further Hydrolysis/Rearrangement: The resulting acyclic intermediate may undergo further hydrolysis of other functional groups (e.g., amides, esters) or rearrangement to yield the final degradation products. In the case of saccharin, alkaline hydrolysis yields ammonium o-sulfobenzoic acid.[3]
Below is a generalized mechanistic pathway for the base-catalyzed hydrolysis of a 1,2-thiazole derivative.
Caption: Experimental workflow for a basic hydrolysis stability study.
Step-by-Step Procedure:
-
Preparation of Stock Solution: Accurately weigh and dissolve the 1,2-thiazole compound in acetonitrile (or another suitable water-miscible organic solvent) to create a concentrated stock solution (e.g., 10 mg/mL).
-
Reaction Initiation (t=0):
-
Pre-heat a sealed vial containing the 1.0 M NaOH solution to the desired temperature (e.g., 60°C).
-
To initiate the reaction, add a small, precise volume of the stock solution to the pre-heated basic solution to achieve the target final concentration (e.g., 100 µg/mL). Ensure the final concentration of the organic solvent is low (<5%) to maintain a primarily aqueous environment.
-
Immediately withdraw the first aliquot (this is the t=0 sample).
-
-
Quenching: Transfer the aliquot into a vial containing an equivalent molar amount of 0.1 M HCl to neutralize the base and stop the degradation. Dilute with mobile phase to a suitable concentration for HPLC analysis.
-
Incubation and Sampling:
-
Place the reaction vial back into the thermostatted bath.
-
Withdraw and quench aliquots at predetermined time points (e.g., 1, 2, 4, 8, and 24 hours).
-
-
Analysis:
-
Analyze all quenched samples, including the t=0 sample, by a validated HPLC method.
-
Monitor the peak area of the parent compound.
-
Use an LC-MS method if identification of degradation products is required.
-
-
Data Interpretation:
-
Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.
-
Plot the natural logarithm of the concentration versus time. If the plot is linear, the degradation follows first-order kinetics, and the slope can be used to calculate the degradation rate constant (k) and half-life (t₁/₂ = 0.693/k).
-
Data Summary Table
The results of your experiment can be summarized as follows:
| Condition | Temperature (°C) | Base [M] | Half-life (t₁/₂) (hours) | Major Degradation Products (if identified) |
| Mild | 40 | 0.1 M NaOH | > 48 | N/A |
| Intermediate | 60 | 1.0 M NaOH | 15.2 | Product A (m/z = X), Product B (m/z = Y) |
| Forced | 80 | 1.0 M NaOH | 3.5 | Product A, Product B, other minor peaks |
References
-
National Institutes of Health. (n.d.). Saccharin. PubChem. Retrieved February 12, 2026, from [Link]
-
Kouba, R. F., & Rippie, E. G. (1979). Hydrolytic Stability of Saccharin. Journal of Pharmaceutical Sciences. Retrieved February 12, 2026, from [Link]
-
Singh, U. P., & Singh, R. P. (2020). Artificial sugar saccharin and its derivatives: role as a catalyst. RSC Advances. Retrieved February 12, 2026, from [Link]
-
El-Sayed, M. (2020). A Review: Saccharin Discovery, Synthesis, and Applications. International Journal of Advanced Research in Chemical Science. Retrieved February 12, 2026, from [Link]
-
Wikipedia. (n.d.). Saccharin. Retrieved February 12, 2026, from [Link]
-
Lis, R. T., & Zhernosek, E. V. (2002). Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications. Russian Chemical Reviews. Retrieved February 12, 2026, from [Link]
-
Wikipedia. (n.d.). Thiazole. Retrieved February 12, 2026, from [Link]
-
Srikanth Kumar. (2020, April 15). THIAZOLE - Synthesis, Reactions and Medicinal uses. YouTube. Retrieved February 12, 2026, from [Link]
-
Głowacka, M., et al. (2021). Thiazole-amino acids: influence of thiazole ring on conformational properties of amino acid residues. Amino Acids. Retrieved February 12, 2026, from [Link]
-
Koszelewski, D., et al. (2012). Thiazole Ring—A Biologically Active Scaffold. Molecules. Retrieved February 12, 2026, from [Link]
-
Sahu, J. K., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Retrieved February 12, 2026, from [Link]
-
Zavarzin, I. V., & Krayushkin, M. M. (2019). Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. Russian Journal of Organic Chemistry. Retrieved February 12, 2026, from [Link]
-
Das, A., et al. (2019). A Review on Isothiazoles and their Derivatives: Synthesis, Reactions and Pharmaceutical Importance. Medical & Analytical Chemistry International Journal. Retrieved February 12, 2026, from [Link]
-
Głowacka, M., et al. (2004). New isothiazole derivatives: synthesis, reactivity, physicochemical properties and pharmacological activity. Il Farmaco. Retrieved February 12, 2026, from [Link]
Sources
Technical Guide: Troubleshooting Low Yields in Isothiazole-Alkyne Cross-Coupling
Technical Guide: Troubleshooting Low Yields in Isothiazole-Alkyne Cross-Coupling
To: Research Scientists, Medicinal Chemists, Process Development Teams From: Senior Application Scientist, Heterocyclic Chemistry Division Subject: Diagnostic and Optimization Protocols for Isothiazole Sonogashira Couplings
The Challenge: The "Deceptive" Heterocycle
Isothiazoles are bioisosteres of high value in drug discovery, yet they remain notoriously difficult substrates for Palladium-catalyzed cross-coupling. Unlike their thiophene or pyridine cousins, isothiazoles present a "perfect storm" of challenges:
-
Catalyst Poisoning: The
nitrogen and sulfur atoms act as a bidentate "trap," aggressively coordinating to Pd(0) and stalling the catalytic cycle. -
Ring Fragility: The N–S bond is weak (
50-60 kcal/mol) and susceptible to reductive cleavage or nucleophilic attack under basic conditions. -
Divergent Reactivity: The electronic environment at C-3, C-4, and C-5 differs radically, meaning a protocol that works for a 5-bromoisothiazole will likely fail for a 4-bromoisothiazole.
This guide provides a causality-based troubleshooting framework to diagnose low yields and implement self-validating solutions.
Diagnostic Workflow
Before changing reagents, identify the mode of failure. Use this logic flow to categorize your issue.
Figure 1: Diagnostic logic for categorizing reaction failure in isothiazole cross-couplings.
Technical Deep Dive & Troubleshooting
Issue 1: The "Sulfur Trap" (Catalyst Poisoning)
Symptom: Reaction stalls early (< 20% conversion). Adding more catalyst later does not restart it.
Mechanism: The isothiazole sulfur (and nitrogen) coordinates to the Pd center, displacing the phosphine ligands and forming an inactive heteroaryl-Pd complex. This is particularly acute with standard ligands like
Corrective Protocol:
-
Ligand Switch: Abandon
. Use bulky, electron-rich phosphines or Buchwald ligands (e.g., XPhos , SPhos , or ). These ligands create a steric wall that prevents the N/S atoms from "biting" the metal center [1]. -
Pre-catalysts: Use pre-formed Pd(II) precatalysts (e.g., XPhos Pd G2 ) rather than mixing
+ Ligand in situ. This ensures the active catalytic species forms before the substrate can poison the metal.
Issue 2: Positional Reactivity Mismatch
Symptom: Protocol works for 5-bromoisothiazole but fails completely for 4-bromoisothiazole. Mechanism:
-
C-5 Position: Highly reactive (electron-deficient). Oxidative addition is fast.
-
C-4 Position: Electronically similar to an unactivated aryl bromide. Oxidative addition is the rate-limiting step and is significantly slower [2].
-
C-3 Position: Sterically hindered by the adjacent Nitrogen.
Corrective Protocol:
-
For C-4 Halides: You must force oxidative addition. Increase temperature to 80-100°C and use a stronger ligand system (e.g., Pd(dppf)Cl2 or Pd-PEPPSI-IPr ).
-
For C-5 Halides: Lower temperature (RT to 50°C) to prevent decomposition.
Issue 3: The "Vanishing" Ring (N–S Cleavage)
Symptom: LCMS shows loss of starting material but no product. Peaks corresponding to nitriles or thiols/sulfides appear.[1]
Mechanism: The N–S bond is the "Achilles' heel." Under reducing conditions (excess alkyne acting as reductant) or strong nucleophilic attack, the ring opens to form
-
Risk Factor:[2] Strong amine bases (e.g., piperidine, pure
) can attack the sulfur.
Corrective Protocol:
-
Base Switch: Move from organic amines to inorganic carbonates (
or ) in polar aprotic solvents (DMF/MeCN). -
Copper-Free: Copper can coordinate to the sulfur and activate the ring for cleavage. Use a Copper-Free Sonogashira variant (see protocol below) [4].
Optimized Experimental Protocols
Protocol A: The "Gold Standard" (General Purpose)
Best for: 5-bromoisothiazoles and robust 4-bromoisothiazoles.
-
Catalyst:
(5 mol%) -
Co-Catalyst: CuI (2 mol%)
-
Base:
(3.0 equiv) - Must be distilled/fresh. -
Solvent: THF or DMF (Anhydrous, degassed).
-
Procedure:
-
Charge flask with halide, Pd, and CuI.
-
Evacuate/backfill with Argon (3x).
-
Add degassed solvent and base.
-
Add alkyne dropwise over 30 mins (prevents homocoupling).
-
Stir at RT (for C-5) or 60°C (for C-4).
-
Protocol B: The "Hard Case" (Copper-Free / C-4 Substrates)
Best for: Substrates prone to ring opening or unreactive C-4 halides.
-
Catalyst: XPhos Pd G2 (2-5 mol%)
-
Co-Catalyst: None (Strictly Copper-Free).
-
Base:
(2.0 equiv). -
Solvent: MeCN or 1,4-Dioxane.
-
Procedure:
-
Mix Halide, Alkyne (1.2 equiv), Base, and Catalyst in a vial.
-
Seal and purge with Argon.
-
Add solvent.[3]
-
Heat to 80°C.
-
Note: Reaction may be slower (4-12h) but produces cleaner profiles.
-
Comparative Data: Reactivity & Ligand Selection
Table 1: Positional Reactivity of Bromoisothiazoles
| Substrate Position | Relative Reactivity | Primary Failure Mode | Recommended Catalyst System |
| 5-Bromo | High | Ring Cleavage / Homocoupling | Pd(PPh3)2Cl2 / CuI (Mild conditions) |
| 4-Bromo | Low | No Reaction (Catalyst Poisoning) | XPhos Pd G2 or Pd(dppf)Cl2 (High Temp) |
| 3-Bromo | Low-Medium | Steric Hindrance | Bulky alkyl-phosphines ( |
Table 2: Ligand Performance Matrix for Isothiazoles
| Ligand | Type | Resistance to S-Poisoning | Oxidative Addition Power | Recommendation |
| PPh3 | Aryl Phosphine | Low | Low | Only for reactive C-5 halides. |
| dppf | Bidentate | Medium | Medium | Good starting point for C-4. |
| XPhos | Biaryl | High | High | Best for difficult substrates. |
| IPr (NHC) | Carbene | High | High | Excellent alternative if phosphines fail. |
FAQ: Troubleshooting Specific Scenarios
Q: I see a new spot on TLC that is not product or starting material, and it fluoresces blue. What is it? A: This is likely the Glaser homocoupling product (diyne) from your alkyne.
-
Fix: Your system has oxygen. Degas solvents by sparging with Argon for 15 mins. Add the alkyne slowly. Switch to Protocol B (Copper-Free).
Q: My 4-bromoisothiazole reaction turns black immediately and yields nothing. A: "Palladium Black" formation indicates the catalyst is decomposing faster than it can react with the substrate. The 4-bromo substrate is not undergoing oxidative addition fast enough to stabilize the Pd(0).
-
Fix: Switch to a more stable precatalyst like XPhos Pd G2 or add excess ligand (e.g., 1:2 Pd:Ligand ratio).
Q: Can I use microwave heating? A: Yes, but be cautious. Microwave heating is excellent for forcing the sluggish C-4 coupling (e.g., 100°C for 30 mins). However, for C-5 halides, microwave heating often accelerates N–S bond cleavage.
References
-
BenchChem. Troubleshooting low reactivity in Sonogashira coupling reactions. (2025).[4][5][6][7] Retrieved from
-
Christoforou, I. C., & Koutentis, P. A. (2006).[8] New regiospecific isothiazole C-C coupling chemistry.[8] Organic & Biomolecular Chemistry.[1][3][8][9][10] Retrieved from
-
Zhang, Z.-Z., et al. (2021).[1] Base-promoted demethoxylative cycloaddition... synthesis of isothiazoles.[1] Journal of Organic Chemistry.[1][11][12] Retrieved from
-
Gelbaum, T., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst.[3] ACS Omega. Retrieved from
Sources
- 1. Isothiazole synthesis [organic-chemistry.org]
- 2. ijnc.ir [ijnc.ir]
- 3. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. youtube.com [youtube.com]
- 8. New regiospecific isothiazole C-C coupling chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Microwave assisted C–S cross-coupling reaction from thiols and 2-(4-bromo phenyl)-benzothiazole employed by CuI in acetonitrile - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
- 10. mdpi.com [mdpi.com]
- 11. Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings [organic-chemistry.org]
- 12. New regiospecific isothiazole C–C coupling chemistry | Scilit [scilit.com]
Reference Data & Comparative Studies
A Comparative Guide to the Biological Activity of Isothiazole Alkynes vs. Alkene Analogues
A Comparative Guide to the Biological Activity of Isothiazole Alkynes vs. Alkene Analogues
For researchers, scientists, and drug development professionals, the strategic modification of bioactive scaffolds is a cornerstone of modern medicinal chemistry. The isothiazole ring, a five-membered heterocycle containing adjacent nitrogen and sulfur atoms, represents a privileged scaffold found in a variety of biologically active compounds.[1][2] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antifungal, antiviral, and antimicrobial properties.[1][3] A critical aspect of optimizing the therapeutic potential of such scaffolds lies in the choice of appended functional groups. This guide provides an in-depth comparison of the biological activity of isothiazole derivatives functionalized with an alkyne group versus their corresponding alkene analogues, offering insights into the nuanced yet significant impact of this subtle structural change.
The Alkyne Advantage: A Mechanistic and Physicochemical Perspective
The decision to incorporate an alkyne over an alkene is often a deliberate one, rooted in the distinct physicochemical properties of the carbon-carbon triple bond. These properties can translate into significant differences in biological activity, influencing everything from target binding to metabolic stability.
The alkyne functional group offers several advantages in drug design:
-
Enhanced Binding Affinity and Selectivity: The linear geometry and electron-rich nature of the alkyne group can lead to more specific and potent interactions with biological targets.[4] This can be attributed to the potential for atypical hydrogen bonding and favorable van der Waals contacts within a binding pocket.[4]
-
Increased Metabolic Stability: The carbon-carbon triple bond is generally more resistant to metabolic degradation compared to a double bond, which can be susceptible to epoxidation or other enzymatic transformations. This enhanced stability can lead to improved pharmacokinetic profiles.[4][5]
-
Bioorthogonal Reactivity: Terminal alkynes are valuable handles for "click chemistry," allowing for the facile attachment of imaging agents, solubility enhancers, or other molecular probes. This bioorthogonal reactivity is a powerful tool for studying the mechanism of action and cellular localization of bioactive compounds.
-
Rigid Scaffolding Element: The linear and rigid nature of the alkyne bond can act as a non-polar spacer, precisely orienting other pharmacophoric elements for optimal interaction with a target protein.[4]
While direct comparative studies on a wide range of isothiazole alkyne and alkene analogues are not extensively available in the literature, the existing evidence, coupled with a strong theoretical framework, points towards a general trend of enhanced biological activity for the alkyne-containing compounds.
Case Study: Isothiazolo[4,3-b]pyridines as Dual PIKfyve/PIP4K2C Inhibitors
A compelling example illustrating the superiority of the alkyne moiety is found in the development of 3-alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as dual inhibitors of the lipid kinases PIKfyve and PIP4K2C, which have shown broad-spectrum antiviral activity.[6] In a structure-activity relationship (SAR) study, the acetylenic moiety at the 3-position was found to be crucial for potent PIKfyve inhibition. When the alkyne was replaced with a saturated ethyl linker (an analogue of the alkene), a significant drop in activity was observed.
| Compound Analogue | Linker at Position 3 | PIKfyve Inhibition (IC50) |
| Alkyne Analogue | Acetylene | Low nM range |
| Saturated Analogue | Ethyl | Less active than alkyne counterpart |
| Data synthesized from a study on isothiazolo[4,3-b]pyridines as dual PIKfyve/PIP4K2C inhibitors.[6] |
This case study provides direct evidence that for this particular isothiazole scaffold and biological target, the alkyne is a critical contributor to high-potency inhibition.
Experimental Protocols for Evaluating Biological Activity
To empirically determine the comparative biological activity of isothiazole alkynes and their alkene analogues, standardized in vitro assays are essential. The following are detailed protocols for assessing cytotoxicity against cancer cell lines and antimicrobial activity.
Cytotoxicity Assessment: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and the cytotoxic potential of chemical compounds.[1][7]
Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, MTT, to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.
Step-by-Step Protocol:
-
Cell Seeding: Plate cancer cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24-48 hours to allow for cell attachment.
-
Compound Treatment: Prepare serial dilutions of the isothiazole alkyne and alkene analogues in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for 24-72 hours.
-
MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.
-
Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of isopropanol with 0.04 M HCl) to each well to dissolve the formazan crystals.
-
Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
-
Data Analysis: Calculate the percentage of cell viability for each concentration of the test compounds relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can then be determined by plotting cell viability against the logarithm of the compound concentration.
Caption: Workflow of the MTT assay for determining cytotoxicity.
Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination
The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.
Principle: A serial dilution of the test compounds is incubated with a standardized inoculum of a target microorganism. The lowest concentration that shows no visible growth is determined as the MIC.
Step-by-Step Protocol:
-
Prepare Inoculum: Culture the target microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth medium to a standardized density (e.g., 0.5 McFarland standard).
-
Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the isothiazole alkyne and alkene analogues in the appropriate broth medium.
-
Inoculation: Add a standardized volume of the microbial inoculum to each well. Include a positive control (microorganism with no compound) and a negative control (broth with no microorganism).
-
Incubation: Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.
-
Determine MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.
Hypothetical Mechanism of Action: The Role of the Alkyne Moiety
The enhanced biological activity of isothiazole alkynes can often be attributed to their ability to form specific interactions within the active site of a target enzyme or receptor. The following diagram illustrates a hypothetical scenario where the alkyne group of an isothiazole derivative plays a crucial role in binding to a hypothetical kinase.
Caption: Hypothetical binding mode of an isothiazole alkyne inhibitor.
In this model, the isothiazole core forms a critical hydrogen bond, while the terminal group engages in hydrophobic interactions. The rigid alkyne linker optimally positions these groups and participates in π-π stacking interactions within the ATP binding pocket, leading to potent inhibition. An analogous alkene linker, with its non-linear geometry, might not achieve the same optimal orientation, resulting in weaker binding and reduced biological activity.
Conclusion and Future Directions
The incorporation of an alkyne moiety into the isothiazole scaffold is a promising strategy for enhancing biological activity. The unique electronic and steric properties of the triple bond can lead to improved target engagement, increased metabolic stability, and overall greater therapeutic potential. While the available literature provides strong indicative evidence, there is a clear need for more direct, head-to-head comparative studies of isothiazole alkynes and their corresponding alkene analogues across a broader range of biological targets. Such studies, providing quantitative data like IC50 and MIC values, would be invaluable for elucidating more precise structure-activity relationships and guiding the rational design of next-generation isothiazole-based therapeutics.
References
- Sasane, N. A., Akolkar, H. N., Darekar, N. R., Khedkar, V. M., Burange, A. S., & Sasane, K. A. (2024). Chapter 3: Isothiazoles: Synthetic Strategies and Pharmacological Applications. In S-Heterocycles Retrospect, Prospects, and Biological Applications (pp. 57-85). Royal Society of Chemistry.
-
De Jonghe, S., et al. (2022). Structure–Activity Relationship Study of 3-Alkynyl-6-aryl-isothiazolo[4,3-b]pyridines as Dual Inhibitors of the Lipid Kinases PIKfyve and PIP4K2C. Molecules, 27(9), 2993. [Link]
-
Wikipedia. (n.d.). Isothiazole. [Link]
-
Li, X., et al. (2018). Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives. RSC Advances, 8(71), 40769-40777. [Link]
-
de Mello, T. C., et al. (2018). Synthesis, anticancer activity and mechanism of action of new thiazole derivatives. European journal of medicinal chemistry, 144, 536–546. [Link]
-
Morley, J. O., Oliver Kapur, A. J., & Charlton, M. H. (2005). Structure-activity relationships in 3-isothiazolones. Organic & biomolecular chemistry, 3(20), 3713–3719. [Link]
- Riss, T. L., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [https://www.ncbi.nlm.nih.gov/books/NBK54724-(https://www.ncbi.nlm.nih.gov/books/NBK54724/)
-
El-Gohary, N. S., & Shaaban, M. I. (2019). Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas. Molecules, 24(10), 1982. [Link]
-
Zhang, W., & Liu, Y. (2020). Biosynthesis of alkyne-containing natural products. Natural product reports, 38(2), 235–252. [Link]
-
Kletskov, A. V., et al. (2019). Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. Synthesis, 52(02), 159-188. [Link]
-
Vicini, P., et al. (2003). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Bioorganic & medicinal chemistry letters, 13(22), 4045–4049. [Link]
-
Ryng, S., & Malawska, B. (2003). [Biological Activity of the Isothiazole Derivatives]. Postepy higieny i medycyny doswiadczalnej (Online), 57(6), 617–630. [Link]
-
Ryng, S., & Miazga, A. (1998). Synthesis of isothiazole derivatives with potential biological activity. Acta poloniae pharmaceutica, 55(2), 139–144. [Link]
-
Huang, J., et al. (2025). Approved alkyne-containing drugs: A review of their pharmacokinetic properties and therapeutic applications. European Journal of Medicinal Chemistry, 285, 118118. [Link]pubmed.ncbi.nlm.nih.gov/40929809/)
Sources
- 1. Synthesis and Anticancer Activity Comparison of Phenylalkyl Isoselenocyanates with Corresponding Naturally Occurring and Synthetic Isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. thieme-connect.com [thieme-connect.com]
- 4. The newly synthesized thiazole derivatives as potential antifungal compounds against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
